BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 2-(Chloromethyl)furan: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Chloromethyl)furan

Cat. No.: B1296002

The proper disposal of 2-(chloromethyl)furan is a critical aspect of laboratory safety and
environmental responsibility. As a chlorinated organic compound, it requires careful handling
and adherence to hazardous waste regulations. This guide provides detailed procedures for the
safe management and disposal of 2-(chloromethyl)furan waste streams, intended for
researchers, scientists, and professionals in drug development.

Immediate Safety and Hazard Profile: 2-(Chloromethyl)furan is a flammable liquid and vapor
that causes skin and serious eye irritation, and may cause respiratory irritation.[1] All waste
materials containing 2-(chloromethyl)furan, including unused chemical, contaminated
personal protective equipment (PPE), and spill cleanup materials, must be treated as
hazardous waste. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[2]

Quantitative Data and Properties

For quick reference, the key physical, chemical, and hazard properties of 2-
(chloromethyl)furan are summarized below.
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Property Value

CAS Number 617-88-9[3]

Molecular Formula CsHsCIO[3]

Molecular Weight 116.54 g/mol [3]

Appearance Light yellow liquid[4]

Boiling Point Not explicitly available in search results.
Flash Point Not explicitly available in search results.

H226: Flammable liquid and vaporH315:
GHS Hazard Statements Causes skin irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

P210, P233, P240, P241, P242, P243, P261,
P264, P271, P280, P303+P361+P353,

GHS Precautionary Statements P304+P340, P305+P351+P338, P312,
P370+P378, P362+P364, P403+P233, P405,
P501[4]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of 2-
(chloromethyl)furan from the point of generation to final removal by a certified hazardous
waste facility.

Waste Segregation and Collection

o Designated Waste Container: All waste containing 2-(chloromethyl)furan must be collected
in a designated, properly labeled hazardous waste container.[5]

o Halogenated Waste Stream: As a chlorinated organic compound, it should be collected in a
container specifically for halogenated solvent waste.[6][7] Do not mix with non-halogenated
waste to avoid costly disposal procedures.[7]
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» Container Type: Use a chemically resistant container, such as a high-density polyethylene
(HDPE) plastic container or the original container.[6] Ensure the container is in good
condition and has a secure, tight-fitting lid.[6]

o Labeling: Immediately label the waste container with a "Hazardous Waste" label.[5] The label
must include the chemical name "2-(Chloromethyl)furan” and a clear indication of its
hazards (e.g., "Flammable," "Irritant").

Storage of Chemical Waste

o Designated Storage Area: Store the waste container in a designated and secure area, such
as a satellite accumulation area or a main hazardous waste storage area.[2]

e Secondary Containment: Place the waste container in secondary containment to prevent
spills or leaks from spreading.[2][5]

e Ventilation: Store in a well-ventilated area, such as a fume hood or a properly ventilated
chemical storage cabinet, away from heat, sparks, and open flames.[4]

o Compatibility: Ensure that incompatible chemicals are not stored in the same secondary
containment.

Disposal of Empty Containers

» Triple Rinsing: Empty containers that held 2-(chloromethyl)furan must be triple-rinsed with
a suitable solvent.[2] The rinsate must be collected and disposed of as hazardous waste.[2]

» Container Management: After triple-rinsing, the container may be managed as non-
hazardous waste, depending on institutional policies.[2] Consult your institution's
environmental health and safety (EHS) office for specific guidance.

Spill Management

o Personal Protective Equipment (PPE): In case of a spill, wear appropriate PPE, including
chemical-resistant gloves, safety goggles, and a lab coat.[4][8]

o Containment and Cleanup: Absorb the spill with an inert absorbent material such as sand,
silica gel, or a universal binder.[4]
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o Collection: Sweep or shovel the absorbent material into a suitable, closed container for
disposal as hazardous waste.[4][8]

e Ventilation: Ensure adequate ventilation during cleanup.[8]

Final Disposal

o Professional Disposal: The ultimate disposal method for 2-(chloromethyl)furan is through a
licensed hazardous waste disposal facility.[2][4] High-temperature incineration is a common
and effective method for the complete destruction of chlorinated organic residues.[9]

o Contact EHS: Arrange for the pickup of the hazardous waste container with your institution's
EHS office. Provide them with accurate information about the waste stream.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
(chloromethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-(Chloromethyl)furan: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296002#2-chloromethyl-furan-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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